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Compound of Interest

Compound Name:

3-[(4-

Chlorophenyl)sulfamoyl]benzoic

acid

CAS No.: 147410-78-4

Cat. No.: B3378771

Get Quote

Executive Summary
This technical guide provides a comprehensive analysis of 3-[(4-
Chlorophenyl)sulfamoyl]benzoic acid (CAS: 147410-78-4), a significant sulfonamide

scaffold used in medicinal chemistry. Characterized by a benzoic acid moiety linked via a

sulfonamide bridge to a 4-chlorophenyl ring, this compound serves as a critical intermediate in

the synthesis of ion channel modulators, potential carbonic anhydrase inhibitors, and anti-

inflammatory agents. This document details the precise synthesis, physicochemical profiling,

and analytical characterization required for high-purity research applications.

Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature and Identifiers[5]

IUPAC Name: 3-[(4-Chlorophenyl)sulfamoyl]benzoic acid[1][2][3]
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Common Synonyms: 3-(N-(4-Chlorophenyl)sulfonamido)benzoic acid; 3-(4-

Chlorophenylaminosulfonyl)benzoic acid.

CAS Registry Number: 147410-78-4[1]

Molecular Formula: C₁₃H₁₀ClNO₄S[2]

Molecular Weight: 311.74 g/mol [4]

Pharmacophore Decomposition
The molecule is composed of three distinct functional regions, making it a versatile "fragment"

for Structure-Activity Relationship (SAR) studies:

Hydrophilic Head (Benzoic Acid): Provides solubility at physiological pH and serves as a

hydrogen bond donor/acceptor. It is the primary site for further derivatization (e.g.,

esterification, amidation).

Linker (Sulfonamide): A rigid, polar spacer (-SO₂NH-) that mimics the transition state of

peptide hydrolysis and offers hydrogen bonding capability.

Lipophilic Tail (4-Chlorophenyl): A hydrophobic aromatic ring with a halogen substituent,

enhancing membrane permeability and metabolic stability (blocking para-oxidation).

Synthesis & Manufacturing Protocol
Retrosynthetic Analysis
The most efficient synthetic route involves the nucleophilic attack of 4-chloroaniline on 3-

(chlorosulfonyl)benzoic acid. This convergent synthesis minimizes side reactions compared to

linear sequences.

Experimental Protocol
Objective: Synthesis of 3-[(4-Chlorophenyl)sulfamoyl]benzoic acid with >98% purity.

Reagents:

3-(Chlorosulfonyl)benzoic acid (1.0 eq)[4]
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4-Chloroaniline (1.1 eq)

Pyridine (or Triethylamine) (2.5 eq)

Dichloromethane (DCM) (Anhydrous)

Hydrochloric acid (1M)

Step-by-Step Methodology:

Preparation of Electrophile: Dissolve 3-(chlorosulfonyl)benzoic acid (5.0 g, 22.6 mmol) in

anhydrous DCM (50 mL) under a nitrogen atmosphere. Cool the solution to 0°C using an ice

bath. Causality: Low temperature prevents hydrolysis of the sulfonyl chloride if trace

moisture is present.

Amine Addition: In a separate flask, dissolve 4-chloroaniline (3.17 g, 24.9 mmol) and pyridine

(4.5 mL, 56.5 mmol) in DCM (20 mL). Add this solution dropwise to the sulfonyl chloride

mixture over 30 minutes. Causality: Slow addition controls the exotherm and minimizes the

formation of bis-sulfonamides.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours.

Monitor reaction progress via TLC (Mobile phase: MeOH/DCM 1:9).

Quenching & Workup:

Evaporate the DCM under reduced pressure.

Resuspend the residue in 1M NaOH (50 mL). Rationale: The product (carboxylic acid) and

sulfonamide (pKa ~10) will dissolve as salts, while unreacted chloroaniline remains

insoluble.

Wash the aqueous layer with Ethyl Acetate (2 x 30 mL) to remove unreacted aniline.

Precipitation: Acidify the aqueous layer carefully with 6M HCl to pH ~2. The product will

precipitate as a white to off-white solid.

Purification: Filter the solid and wash with cold water (3 x 20 mL). Recrystallize from

Ethanol/Water (8:2) to obtain analytical grade crystals.
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Synthesis Pathway Diagram
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Figure 1: Convergent synthesis pathway via sulfonylation.

Physicochemical Profiling
Property Value / Description Method

Appearance
White to off-white crystalline

powder
Visual Inspection

Melting Point 245–248 °C (Decomposes)
DSC (Differential Scanning

Calorimetry)

pKa (Acid) ~4.2 (Carboxylic acid) Potentiometric Titration

pKa (Sulfonamide) ~10.1 (NH group) Potentiometric Titration

LogP 2.9 (Predicted)
Shake-flask method

(Octanol/Water)

Solubility
Soluble in DMSO, DMF, dilute

alkali.[5] Insoluble in water.[6]
Gravimetric Analysis

Analytical Characterization (Self-Validating
Systems)
To ensure the trustworthiness of the synthesized material, the following analytical signatures

must be verified.
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Proton NMR (¹H-NMR)
Solvent: DMSO-d₆

Key Signals:

δ 13.2 ppm (br s, 1H): Carboxylic acid -COOH (Exchangeable with D₂O).

δ 10.5 ppm (s, 1H): Sulfonamide -NH- (Diagnostic singlet).

δ 8.3–7.6 ppm (m, 4H): Benzoic acid aromatic protons. Look for the deshielded proton at

position 2 (between COOH and SO₂).

δ 7.3–7.1 ppm (d, 2H) & 7.1–6.9 ppm (d, 2H): 4-Chlorophenyl AA'BB' system.

Mass Spectrometry (LC-MS)
Ionization: ESI Negative Mode (M-H)⁻

Expected Mass: 309.99 m/z (Monoisotopic).

Isotope Pattern: A distinct Chlorine isotope pattern is required. The M (310) and M+2 (312)

peaks should show a 3:1 intensity ratio, confirming the presence of one chlorine atom.

IR Spectroscopy
1690 cm⁻¹: C=O stretch (Carboxylic acid dimer).

1330 cm⁻¹ & 1160 cm⁻¹: Asymmetric and symmetric SO₂ stretches (Sulfonamide).

Biological Activity & Mechanism of Action[4]
Potential Targets
Sulfamoylbenzoic acid derivatives are privileged structures in drug discovery.

Carbonic Anhydrase Inhibition (CAI): The sulfonamide moiety is a classic zinc-binding group

(ZBG) for Carbonic Anhydrases. However, N-substituted sulfonamides (like this compound)

have reduced affinity compared to primary sulfonamides (-SO₂NH₂), unless metabolized.
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Ion Channel Modulation: Similar structures act as chloride channel blockers (e.g., NPPB

analogs).

LPA Receptor Agonism: Related scaffolds have been identified as agonists for

Lysophosphatidic Acid (LPA) receptors, involved in cell proliferation.

Structure-Activity Relationship (SAR) Logic
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Figure 2: SAR decision tree for optimizing the scaffold.

Safety & Handling (MSDS Highlights)
Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Handling: Use in a fume hood. Avoid dust formation.

Storage: Store at +2°C to +8°C, desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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